This paper introduces a novel combined technique to characterize the elastic modulus gradient for glass/epoxy interphase. The developed procedure is applicable to all fiber-reinforced polymer (FRP)...

Spray coating and vacuum-assisted resin infusion processes were implemented in this work to develop multifunctional biocomposite laminates. The biocomposites were fabricated using a bio-based epoxy...

Fiber reinforced polymers (FRP) have been considered to be the alternative material to steel in reinforced concrete structures (RC) with the advantages of corrosion resistance, non-conductivity, an...

In-plane shear deformation is a highly important mechanic that controls the formation of wrinkles during the forming of textile composites. This paper presents two computational formulations that d...

Tufting has been shown to improve the mechanical properties of composites. Unlike other published works which rely on commercially available materials, for this study, continuous polymer yarns with...

Fused deposition modelling (FDM) is a popular additive manufacturing method involving the deposition of a molten filament along a specific path. In this paper, the microstructure and properties of ...

This paper proposes a new algorithm to generate representative volume elements (RVEs) with random fiber distribution in fiber reinforced composites (FRC). The proposed algorithm is straightforward ...

Delamination is one of the most feared failure modes in laminated composites and yet there is a lack of well established procedures to find the ply configuration with the highest delamination resis...

In this paper, a novel hybrid manufacturing process that combines filament winding (FW) and tailored fiber placement (TFP) is introduced. The main idea is to place a TFP patch in between two filame...

To comply with the trend in the development of engineering materials towards lightweight, high strength, eco-friendly, sustainable, and multi-functional, a three-dimensional braided integrated comp...